2,3-bis(4-methoxyphenyl)-2-azaspiro[3.5]nonan-1-one

• IUPAC Name: 1,2-bis(4-methoxyphenyl)-2-azaspiro[3.5]nonan-3-one
• InChI: InChI=1S/C22H25NO3/c1-25-18-10-6-16(7-11-18)20-22(14-4-3-5-15-22)21(24)23(20)17-8-12-19(26-2)13-9-17/h6-13,20H,3-5,14-15H2,1-2H3
• InChI Key: XYKRQYKVEDGQPJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2C3(CCCCC3)C(=O)N2C4=CC=C(C=C4)OC
• Molecular Formula: C22H25NO3
• Molecular Weight: 351.4 g/mol

Description

2,3-bis(4-methoxyphenyl)-2-azaspiro[3.5]nonan-1-one, also known as BMS-820836, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of spirocyclic compounds and has a unique chemical structure that makes it an interesting target for drug development.

Mechanism of Action

The mechanism of action of 2,3-bis(4-methoxyphenyl)-2-azaspiro[3.5]nonan-1-one involves inhibition of PDE4, which leads to an increase in intracellular cAMP levels. This, in turn, activates PKA, which phosphorylates various downstream targets and leads to a cascade of signaling events. The net effect of this signaling pathway is a reduction in inflammation and immune response, which makes this compound a potential therapeutic agent for various inflammatory diseases.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to reduce inflammation and immune response in various animal models of disease, including asthma, chronic obstructive pulmonary disease (COPD), and rheumatoid arthritis. In addition, it has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2,3-bis(4-methoxyphenyl)-2-azaspiro[3.5]nonan-1-one is its specificity for PDE4, which makes it a useful tool for studying the role of this enzyme in various physiological processes. However, one of the limitations of this compound is its poor solubility in aqueous solutions, which can make it difficult to work with in some experimental settings.

Future Directions

There are several future directions for research on 2,3-bis(4-methoxyphenyl)-2-azaspiro[3.5]nonan-1-one. One area of interest is the development of more potent and selective inhibitors of PDE4, which may have improved therapeutic potential. Another area of interest is the investigation of the neuroprotective effects of this compound and its potential use in the treatment of neurodegenerative diseases. Finally, the development of new formulations of this compound with improved solubility and bioavailability may also be an area of future research.

Scientific Research Applications

2,3-bis(4-methoxyphenyl)-2-azaspiro[3.5]nonan-1-one has been extensively studied for its potential therapeutic applications. It has been shown to have inhibitory activity against several enzymes and receptors, including phosphodiesterase 4 (PDE4), cyclic adenosine monophosphate (cAMP), and protein kinase A (PKA). These enzymes and receptors play important roles in various physiological processes, including inflammation, immune response, and cell signaling.